1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2S/c1-12-11-23-17(18-12)19-15(21)13-7-9-20(10-8-13)16(22)14-5-3-2-4-6-14/h2-6,11,13H,7-10H2,1H3,(H,18,19,21)
• InChI Key: ADZNQBCHOZDRBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

1-Benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide is a complex organic compound that features a piperidine ring, a thiazole ring, and a benzoyl group. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through a cyclization reaction involving a thioamide and an α-haloketone.

Formation of the Piperidine Ring: The piperidine ring is often synthesized via a cyclization reaction involving a suitable precursor such as a dihaloalkane and an amine.

Coupling Reactions: The thiazole and piperidine rings are then coupled using a suitable coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and high-throughput screening to ensure efficiency and yield.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the piperidine ring.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) under mild conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-Benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or modulating their function. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

• N-(4-Methyl-1,3-thiazol-2-yl)benzamide
• 1-Benzoyl-3-(4-phenyl-1,3-thiazol-2-yl)thiourea
• Ethyl ({[(4-Hydroxy-1-methyl-2,2-dioxo-1H-2λ6,1-benzothiazin-3-yl)carbonyl]amino}-1,3-thiazol-4-yl)acetate

Uniqueness: 1-Benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide stands out due to its unique combination of a piperidine ring, a thiazole ring, and a benzoyl group. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications.